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Introduction

This document provides detailed application notes and protocols for the validation of antibodies

targeting Tumor Protein p63 (TP63), often referred to as T63, for use in Western blot analysis.

TP63 is a member of the p53 family of transcription factors and plays a crucial role in the

development and maintenance of epithelial tissues.[1][2][3][4][5] It exists in multiple isoforms,

primarily the full-length transactivating (TA) isoforms and the N-terminally truncated (ΔN)

isoforms, which can have opposing functions in cellular processes such as proliferation,

differentiation, and apoptosis.[1][3][6][7][8] Given its significance in both normal development

and various pathologies, including cancer, rigorous validation of antibodies against TP63 is

essential for reliable experimental outcomes.[6][9]

These notes are intended to guide researchers in the proper use and validation of T63
antibodies, ensuring specificity and reproducibility in Western blotting applications.

Antibody Specifications and Data
A variety of monoclonal and polyclonal antibodies targeting TP63 are commercially available.

The selection of an appropriate antibody is critical and should be based on its specific
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validation data. Below is a summary of typical specifications for anti-TP63 antibodies suitable

for Western blot.

Feature Specification Source(s)

Target Protein Tumor Protein p63 (TP63) [1][6][10]

Alternate Names p63, KET, p53CP, p73L [1][6]

Available Isotypes
Mouse Monoclonal, Rabbit

Monoclonal, Rabbit Polyclonal
[10][11][12]

Reactivity Human, Mouse, Rat [12]

Recommended Applications

Western Blot (WB),

Immunohistochemistry (IHC),

Immunocytochemistry (ICC),

ELISA

[6][10][12]

Typical WB Dilution

1:500 - 1:2000 (user-

dependent optimization

required)

[10][12]

Molecular Weight

Multiple isoforms exist, with

major bands often observed

around 68-77 kDa for TAp63

isoforms and 40-60 kDa for

ΔNp63 isoforms.

[12]

Signaling Pathways Involving TP63
TP63 is a central regulator in several key signaling pathways that govern epithelial

development, stem cell maintenance, and tumorigenesis. Understanding these pathways is

crucial for interpreting Western blot results in a biological context.

TP63 in Epithelial Development and Stem Cell
Regulation
TP63, particularly the ΔNp63 isoform, is essential for the development and stratification of

epithelial tissues.[5] It integrates signals from multiple pathways, including Wnt, Hedgehog, and
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Notch, to control the expression of genes involved in cell fate determination and proliferation.
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TP63 integrates multiple signaling pathways in epithelial development.

The Dual Role of TP63 Isoforms in Cancer
The two major isoforms of TP63, TAp63 and ΔNp63, often exhibit opposing roles in cancer.

TAp63 isoforms can act as tumor suppressors by inducing apoptosis and cell cycle arrest,

similar to p53. In contrast, ΔNp63 isoforms are frequently overexpressed in squamous cell

carcinomas and can promote cancer cell proliferation and survival by inhibiting apoptosis.[6]
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Opposing roles of TAp63 and ΔNp63 isoforms in cancer.

Western Blot Experimental Workflow and Protocols
The following section provides a detailed workflow and protocol for the validation of T63
antibodies.

Experimental Workflow Diagram

1. Sample Preparation
(Nuclear Extraction)

2. Protein Quantification
(BCA Assay) 3. SDS-PAGE 4. Protein Transfer

(PVDF/Nitrocellulose) 5. Blocking 6. Primary Antibody
Incubation (Anti-TP63)

7. Secondary Antibody
Incubation (HRP-conjugated)

8. Chemiluminescent
Detection 9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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